Cas no 919242-26-5 (1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one)

• Product Name: 1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one
• CAS No: 919242-26-5
• MF: C₁₃H₉FN₄OS
• MW: 288.300163984299
• CID: 5427173
• Update Time: 2025-05-19

1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethanone
• 1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one

• Inchi： 1S/C13H9FN4OS/c14-9-3-1-8(2-4-9)10(19)5-20-13-11-12(16-6-15-11)17-7-18-13/h1-4,6-7H,5H2,(H,15,16,17,18)
• InChI Key： JNAGACFFCCSNPD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C=C1)CSC1C2=C(N=CN=1)N=CN2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one

1-(4-Fluorophenyl)-2-(7H-Purin-6-Ylsulfanyl)Ethan-1-One: A Comprehensive Overview

The compound with CAS No. 919242-26-5, known as 1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a fluorophenyl group, a purine ring system, and a thioether functional group. The combination of these structural elements makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one as a modulator of key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in the treatment of cancer and inflammatory diseases. The purine moiety in the molecule is particularly significant, as it is known to interact with nucleic acids and proteins, making it a valuable component in the design of bioactive compounds.

The synthesis of 1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one involves a multi-step process that typically begins with the preparation of the purine derivative. This is followed by the introduction of the thioether group and the fluorophenyl substituent through carefully designed coupling reactions. The optimization of these steps has been a focus of recent research, with chemists exploring more efficient and environmentally friendly methodologies to synthesize this compound on a larger scale.

One of the most exciting aspects of this compound is its potential in drug delivery systems. The fluorophenyl group not only enhances the molecule's lipophilicity but also improves its bioavailability, making it an ideal candidate for oral administration. Additionally, the thioether group has been shown to exhibit antioxidant properties, which could be leveraged in the development of therapeutic agents targeting oxidative stress-related diseases.

In terms of applications, 1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one has been explored for its anti-tumor properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as MAPK and PI3K/AKT. These findings suggest that it could serve as a lead compound for the development of novel anti-cancer drugs.

Moreover, this compound has shown promise in antiviral research. Its ability to inhibit viral replication mechanisms makes it a potential candidate for treating infections caused by viruses such as influenza and hepatitis C. Researchers are currently investigating its efficacy against emerging viral pathogens, which could further expand its therapeutic potential.

The structural versatility of 1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one also makes it an attractive scaffold for medicinal chemists. By modifying the substituents on the purine ring or altering the position of the thioether group, new analogs can be generated with enhanced pharmacokinetic profiles and improved therapeutic indices.

In conclusion, 1-(4-fluorophenyl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one is a highly versatile compound with significant potential in drug discovery and development. Its unique structure, combined with its promising biological activities, positions it as a valuable tool in addressing unmet medical needs. As research continues to uncover its full range of applications, this compound is likely to play an increasingly important role in advancing modern medicine.